Cas no 6035-81-0 (1-(2-methylbenzyl)-4-(methylsulfonyl)piperazine)

• Product Name: 1-(2-methylbenzyl)-4-(methylsulfonyl)piperazine
• CAS No: 6035-81-0
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 1620232
• PubChem ID: 786264
• Update Time: 2025-04-21

1-(2-methylbenzyl)-4-(methylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbenzyl)-4-(methylsulfonyl)piperazine
• 1-Methanesulfonyl-4-(2-methyl-benzyl)-piperazine
• piperazine, 1-[(2-methylphenyl)methyl]-4-(methylsulfonyl)-
• Oprea1_625899
• 1-[(2-methylphenyl)methyl]-4-methylsulfonylpiperazine
• SR-01000475840
• CB05715
• 1-METHANESULFONYL-4-[(2-METHYLPHENYL)METHYL]PIPERAZINE
• BIM-0003922.P001
• SMSF0011769
• 1-(Methanesulfonyl)-4-[(2-methylphenyl)methyl]piperazine
• Oprea1_015799
• SR-01000475840-1
• CHEMBL1866940
• 6035-81-0
• AKOS000548588
• DTXSID60975765
• HMS2418G24
• STK135533
• MLS000035472
• CBMicro_003884
• SMR000123060

• Inchi： 1S/C13H20N2O2S/c1-12-5-3-4-6-13(12)11-14-7-9-15(10-8-14)18(2,16)17/h3-6H,7-11H2,1-2H3
• InChI Key： XFHREGBEBGGVNA-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CC2C=CC=CC=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 268.1247
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 40.62